3-[2-Oxo-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]-1,3-benzoxazol-2-one

• IUPAC Name: 3-[2-oxo-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C21H20F3N3O4/c22-21(23,24)15-6-3-9-25-19(15)30-13-14-5-4-10-26(11-14)18(28)12-27-16-7-1-2-8-17(16)31-20(27)29/h1-3,6-9,14H,4-5,10-13H2
• InChI Key: FVMUMYMMHITWDB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C3=CC=CC=C3OC2=O)COC4=C(C=CC=N4)C(F)(F)F
• Molecular Formula: C21H20F3N3O4
• Molecular Weight: 435.4 g/mol

Description

The compound appears to contain several functional groups and structural features that are common in many bioactive molecules. These include a benzoxazole ring, a piperidine ring, and a trifluoromethyl group attached to a pyridine ring. These features could potentially confer a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely complex. It contains a benzoxazole ring, which is a fused ring system containing a benzene ring and an oxazole ring. It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom. Additionally, it has a pyridine ring with a trifluoromethyl group attached.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the benzoxazole ring might undergo electrophilic aromatic substitution reactions, while the piperidine ring might participate in reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of multiple nitrogen atoms and the trifluoromethyl group could affect its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Based on its structure, it could potentially interact with a variety of enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity.